4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95%

• IUPAC Name: (4-carbamoyl-2-chlorophenyl)boronic acid
• InChI: InChI=1S/C7H7BClNO3/c9-6-3-4(7(10)11)1-2-5(6)8(12)13/h1-3,12-13H,(H2,10,11)
• InChI Key: YLYTUWLKUNYSEZ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1)C(=O)N)Cl)(O)O
• Molecular Formula: C7H7BClNO3
• Molecular Weight: 199.40 g/mol

Description

4-(Aminocarbonyl)-2-chlorophenylboronic acid is a chemical compound that belongs to the class of organic compounds known as boronic acids and derivatives. These are compounds containing a boronic acid or a derivative thereof. It is a derivative of the amino acid lysine.

Mechanism of Action

Target of Action

4-(Aminocarbonyl)-2-chlorophenylboronic acid is primarily used in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .

Mode of Action

The SM coupling reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst. Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The biochemical pathways involved in the SM coupling reaction are complex and varied. The reaction involves the transfer of an organoboron compound (like our 4-(Aminocarbonyl)-2-chlorophenylboronic acid) to a palladium complex, followed by a reductive elimination step to form the desired product .

Pharmacokinetics

It’s important to note that the compound’s stability and reactivity in the sm coupling reaction are key factors that influence its effectiveness .

Result of Action

The result of the action of 4-(Aminocarbonyl)-2-chlorophenylboronic acid in the SM coupling reaction is the formation of a new carbon–carbon bond. This reaction is widely used in organic synthesis for the construction of complex organic compounds, including pharmaceuticals, agrochemicals, and materials .

Action Environment

The action of 4-(Aminocarbonyl)-2-chlorophenylboronic acid is influenced by various environmental factors. The reaction conditions, such as temperature, solvent, and the presence of a base, can significantly affect the efficiency of the SM coupling reaction .

Advantages and Limitations for Lab Experiments

4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% is a highly versatile compound that has a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry. It is a useful intermediate for the synthesis of many different types of compounds, including amines, carboxylic acids, and heterocyclic compounds. 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% is also useful for the preparation of boronic esters, which can be used as precursors for the synthesis of biologically active compounds. In addition, 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% has been used in the synthesis of polymers, as well as in the preparation of polymeric materials.
The advantages of using 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% in laboratory experiments include its high reactivity, its low toxicity, and its availability. Its reactivity makes it a useful intermediate for a variety of syntheses, and its low toxicity makes it safe for use in laboratory experiments. In addition, 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% is widely available, making it easy to obtain for laboratory experiments.
The limitations of using 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% in laboratory experiments include its relatively high cost and its limited shelf life. 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% is a relatively expensive compound, which can make it difficult to obtain in large quantities. In addition, 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% has a limited shelf life, which can make it difficult to store for long periods of time.

Future Directions

The future directions for 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% are numerous. It is likely that 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% will continue to be used in the synthesis of pharmaceuticals, polymers, and other materials. In addition, 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% could be used in the development of new catalysts and as a precursor for the synthesis of biologically active compounds. It may also be useful in the synthesis of heterocyclic compounds and in the preparation of polymeric materials. 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% could also be used in the development of new organic compounds, such as dyes and pigments, as well as in the development of new materials for a variety of applications. Finally, 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% could be used in the development of new drugs and drug delivery systems.

Synthesis Methods

The synthesis of 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% can be achieved in several ways. The most common synthesis method involves the reaction of 4-bromo-2-chlorophenylboronic acid with an amine, such as aniline, in the presence of a catalyst, such as palladium. Another method involves the reaction of 4-bromo-2-chlorophenylboronic acid with a carboxylic acid, such as acetic acid, in the presence of a catalyst, such as palladium. The product can also be synthesized from 4-bromo-2-chlorophenylboronic acid and a carboxylic acid in the presence of a palladium-catalyzed cross-coupling reaction.

Scientific Research Applications

4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% has a wide range of scientific research applications. It has been used in the synthesis of pharmaceuticals, polymers, and other materials. It has also been used in the development of new catalysts and as a precursor for the synthesis of biologically active compounds. In addition, 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% has been used in the synthesis of heterocyclic compounds, such as quinolines and indoles. 4-(Aminocarbonyl)-2-chlorophenylboronic acid, 95% has also been used in the synthesis of polymers, as well as in the preparation of polymeric materials.